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Compound of Interest

Compound Name: 2-Phenoxybenzimidamide

Cat. No.: B15313664 Get Quote

Disclaimer: This document provides a theoretical overview of 2-Phenoxybenzimidamide.

Extensive literature searches have revealed a significant lack of publicly available scientific

data, including experimental properties and biological activity, for this specific compound. The

information presented herein is based on the known chemistry of related compounds and

should be considered hypothetical.

Introduction
2-Phenoxybenzimidamide, also known as 2-phenoxybenzamidine, is a chemical compound

for which specific synthesis, properties, and biological functions have not been extensively

documented in scientific literature. This guide aims to provide a comprehensive theoretical

framework for researchers, scientists, and drug development professionals interested in this

molecule. By examining the constituent functional groups—a phenoxy group and a

benzimidamide (benzamidine) moiety—we can infer potential characteristics and synthetic

approaches. Benzamidine and its derivatives are known for their biological activity, often as

inhibitors of proteases such as trypsin.[1][2]

Chemical Structure and Inferred Properties
The proposed chemical structure of 2-Phenoxybenzimidamide consists of a benzene ring

substituted with both a phenoxy group and an imidamide (amidine) group at the 2-position.

Molecular Formula: C₁₃H₁₂N₂O
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Structure:

Due to the absence of experimental data for 2-Phenoxybenzimidamide, the following table

summarizes the known properties of the parent compound, benzamidine, to provide a general

reference.

Property Value (for Benzamidine)

Molar Mass 120.15 g/mol

Appearance White solid

Melting Point 64–66 °C

Water Solubility Slightly soluble

pKa Not readily available

Note: The properties of 2-Phenoxybenzimidamide are expected to differ from benzamidine

due to the presence of the phenoxy group.

Hypothetical Synthesis
A plausible synthetic route for 2-Phenoxybenzimidamide is the Pinner reaction, a well-

established method for preparing amidines from nitriles. This multi-step synthesis would likely

begin with 2-phenoxybenzonitrile.

Proposed Synthetic Pathway
The synthesis can be logically broken down into two primary stages:

Formation of the Imidate Hydrochloride (Pinner Salt): 2-Phenoxybenzonitrile is reacted with

an alcohol, such as ethanol, in the presence of anhydrous hydrogen chloride gas. This

reaction forms the corresponding ethyl imidate hydrochloride, often referred to as a Pinner

salt.

Ammonolysis to the Imidamide: The Pinner salt is then treated with ammonia to replace the

ethoxy group with an amino group, yielding the final product, 2-Phenoxybenzimidamide.
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Logical Workflow Diagram
The following diagram illustrates the proposed synthetic workflow for 2-
Phenoxybenzimidamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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